Cas no 2172434-64-7 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid
• CAS No: 2172434-64-7
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6508422
• PubChem ID: 165576921
• Update Time: 2025-10-29

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid
• EN300-1538223
• 2172434-64-7
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethoxy}acetic acid

• Inchi： 1S/C24H28N2O6/c1-16(10-11-22(27)25-12-13-31-15-23(28)29)26-24(30)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： HJPHAPBSPGREAT-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NCCOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid

Comprehensive Overview of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid (CAS No. 2172434-64-7)

The compound 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid, identified by its CAS No. 2172434-64-7, is a specialized organic molecule widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently employ this compound due to its ability to protect amino groups during complex chemical reactions, ensuring high yields and purity in peptide production.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid has surged, driven by advancements in drug discovery and biotechnology. A common query among scientists is: "What are the applications of Fmoc-protected compounds in peptide synthesis?" This compound addresses such questions by offering a reliable solution for synthesizing peptides with minimal side reactions. Its compatibility with automated peptide synthesizers further enhances its appeal in high-throughput research environments.

Another trending topic in the scientific community is the role of linker molecules in bioconjugation. The ethoxyacetic acid moiety in CAS No. 2172434-64-7 serves as a versatile linker, enabling the attachment of peptides to other biomolecules or surfaces. This functionality is particularly relevant in the development of targeted drug delivery systems and diagnostic tools. Researchers often search for "best linker molecules for bioconjugation", and this compound stands out due to its stability and ease of modification.

The compound's stability under mild acidic conditions, a characteristic of Fmoc-protected compounds, is another reason for its widespread adoption. This property allows for the selective deprotection of amino groups without disrupting the peptide backbone, a critical feature in multi-step synthesis. Questions like "How to optimize Fmoc deprotection in peptide synthesis?" are frequently addressed in forums, highlighting the need for reliable reagents like 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid.

From an SEO perspective, terms such as "Fmoc-amino acid derivatives", "peptide synthesis reagents", and "bioconjugation linkers" are highly searched in academic and industrial contexts. By incorporating these keywords, this article aims to provide a resource that aligns with user intent while maintaining technical accuracy. The compound's relevance to cutting-edge research areas, such as antibody-drug conjugates (ADCs) and personalized medicine, further underscores its importance in modern chemistry.

In summary, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}acetic acid (CAS No. 2172434-64-7) is a cornerstone in peptide chemistry, offering unparalleled utility in synthesis and bioconjugation. Its alignment with current research trends and frequent search queries ensures its continued prominence in scientific literature and industrial applications.